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Compound of Interest

Compound Name: Boc-D-2-Pal-OH

Cat. No.: B2975101 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents is a cornerstone of operational safety and

environmental stewardship. This guide provides a detailed protocol for the proper disposal of

Boc-D-2-Pal-OH (Nα-Boc-3-(2-pyridyl)-D-alanine), an amino acid derivative. Adherence to

these procedures is essential to mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with Boc-D-2-Pal-OH. This compound is harmful if swallowed, causes skin irritation, and can

lead to serious eye irritation.[1] It may also cause respiratory irritation.[1] Therefore, appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat, must be worn at all times. All handling of the solid compound should be conducted

in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

Quantitative Data Summary
A summary of the key physical and chemical properties of Boc-D-2-Pal-OH is provided in the

table below. Understanding these properties is the first step toward a robust chemical

management and disposal plan.
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Property Value

Chemical Formula C13H18N2O4

Molecular Weight 266.30 g/mol [1]

CAS Number 98266-32-1[1]

Appearance White to off-white solid[2]

Storage Conditions

Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month.

[2]

Step-by-Step Disposal Protocol
The disposal of Boc-D-2-Pal-OH and any contaminated materials must be managed as

hazardous waste. Disposal into regular trash or down the sanitary sewer is strictly prohibited.

The following protocol outlines the necessary steps for its safe disposal.

Waste Identification and Segregation: All unused or excess Boc-D-2-Pal-OH, as well as any

materials contaminated with it (e.g., weighing paper, pipette tips, gloves), must be classified

as chemical waste. This waste stream should be segregated from other laboratory waste to

prevent accidental chemical reactions.

Containerization:

Place the solid Boc-D-2-Pal-OH waste into a clearly labeled, leak-proof, and chemically

compatible container with a secure lid.

For small spills, use appropriate tools to transfer the spilled material into a designated

waste disposal container.[3] For larger spills, use a shovel for the same purpose.[3]

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste."

The full chemical name, "Boc-D-2-Pal-OH," and any relevant hazard pictograms (e.g.,

irritant, harmful) must be included on the label.
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Storage:

Store the sealed waste container in a designated satellite accumulation area.

This area should be cool, dry, and well-ventilated, away from incompatible materials such

as strong oxidizing agents.[3]

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup for the hazardous waste.

Do not attempt to transport or dispose of the waste yourself.

Decontamination of Labware:

Empty Containers: The original containers of Boc-D-2-Pal-OH should be triple-rinsed with

a suitable solvent (e.g., methanol or ethanol). The rinsate must be collected and disposed

of as hazardous waste.

Contaminated Labware: Non-disposable labware that has come into contact with Boc-D-
2-Pal-OH should be thoroughly decontaminated by rinsing with an appropriate solvent,

with the rinsate collected as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Boc-D-2-Pal-OH.

Preparation Waste Collection & Containerization Interim Storage Final Disposal

Start: Identify Waste Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Collect Solid Waste & Contaminated Materials Place in Labeled, Leak-Proof Container Store in Designated Satellite Accumulation Area Contact EHS for Pickup End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Boc-D-2-Pal-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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